Grifolic Acid

• Molecular Formula: C23H32O4
• Molecular Weight: 372.5 g/mol
• InChI: InChI=1S/C23H32O4/c1-15(2)8-6-9-16(3)10-7-11-17(4)12-13-19-20(24)14-18(5)21(22(19)25)23(26)27/h8,10,12,14,24-25H,6-7,9,11,13H2,1-5H3,(H,26,27)/b16-10+,17-12+
• InChIKey: QPIZDZGIXDKCRC-JTCWOHKRSA-N

Grifolic Acid for Research Procurement: A Farnesyl Phenolic Comparator Guide

Grifolic acid (GA) is a farnesyl phenolic meroterpenoid [1] first isolated from the mushroom Albatrellus confluens [2] and also found in Rhododendron dauricum [3]. As a natural product, it functions as a selective partial agonist of the Free Fatty Acid Receptor 4 (FFAR4/GPR120) [4], but its biological profile is complex. It also acts as a carbonic anhydrase II (CA II) inhibitor [5] and can induce cell death through GPR120-independent mitochondrial mechanisms [6]. This distinct polypharmacology makes GA a unique, pathway-specific research tool, not a general-purpose analog.

FFAR4/GPR120 biased signaling pathway studies

Carbonic anhydrase II enzyme inhibition screening

GPR120-independent mitochondrial mechanism research

• [1] Grabovyi, G., & Mohr, J. (2016). Total Synthesis of Grifolin, Grifolic Acid, LL-Z1272α, LL-Z1272β, and Ilicicolinic Acid A. ACS Publications. View Source
• [2] Asakawa, Y., Hashimoto, T., Quang, D. N., & Nukada, M. (2005). Isolation, Synthesis and Biological Activity of Grifolic Acid Derivatives from the Inedible Mushroom Albatrellus dispansus. Heterocycles, 65(10), 2431-2439. View Source
• [3] Taura, F., et al. (2018). Daurichromenic acid and grifolic acid: Phytotoxic meroterpenoids that induce cell death in cell culture of their producer Rhododendron dauricum. Plant Biotechnology, 35(1), 71-75. View Source
• [4] Hara, T., Hirasawa, A., Sun, Q., Sadakane, K., Itsubo, C., Iga, T., ... & Tsujimoto, G. (2009). Novel selective ligands for free fatty acid receptors GPR120 and GPR40. Naunyn-Schmiedeberg's Archives of Pharmacology, 380(3), 247-255. View Source
• [5] Huang, H. Q., Pan, X. L., Ji, C. J., Zeng, G. Z., Jiang, L. H., Fu, X., ... & Tan, N. H. (2009). Screening and docking studies of natural phenolic inhibitors of carbonic anhydrase II. Science in China Series B: Chemistry, 52(3), 332-337. View Source
• [6] Zhao, Y., Zhang, H., Yan, A., Zhu, J., Liu, K., Chen, D., ... & Su, X. (2018). Grifolic acid induces mitochondrial membrane potential loss and cell death of RAW264.7 macrophages. Molecular Medicine Reports, 17(2), 3281-3287. View Source

Grifolic Acid Procurement: Why Analog Substitution Compromises Experimental Integrity

Substituting Grifolic Acid with close analogs like grifolin or daurichromenic acid (DCA) introduces significant confounding variables. While grifolin is a GPR120 partial agonist [1], it exhibits distinct potency in enzyme inhibition [2] and lacks the mitochondrial mechanism of action documented for GA [3]. Conversely, DCA, a cyclized derivative of GA, shows potent anti-HIV activity (EC50 0.00567 μg/mL) [4] but this is a distinct pharmacological profile from GA's. The presence of the carboxylic acid moiety on GA is critical for its unique interaction with GPR120, differentiating it from non-acidic analogs. Therefore, using a generic 'grifolin derivative' will not recapitulate the specific polypharmacology of GA, leading to irreproducible or misinterpreted data.

Grifolin Lacks the GPR120-independent mitochondrial mechanism documented for GA; enzyme inhibition potency profile also differs.

DCA Cyclized GA derivative with a distinct anti-HIV pharmacological profile; lacks GA’s GPR120 polypharmacology and carboxylic acid moiety.

• [1] Hara, T., Hirasawa, A., Sun, Q., Sadakane, K., Itsubo, C., Iga, T., ... & Tsujimoto, G. (2009). Novel selective ligands for free fatty acid receptors GPR120 and GPR40. Naunyn-Schmiedeberg's Archives of Pharmacology, 380(3), 247-255. View Source
• [2] Liang, C., et al. (2021). [Data from PMC12339509, Table 4]. View Source
• [3] Zhao, Y., Zhang, H., Yan, A., Zhu, J., Liu, K., Chen, D., ... & Su, X. (2018). Grifolic acid induces mitochondrial membrane potential loss and cell death of RAW264.7 macrophages. Molecular Medicine Reports, 17(2), 3281-3287. View Source
• [4] Zhao, Y., et al. (2021). [Data from PMC12339509, Table 4]. View Source

Quantitative Comparator Analysis for Grifolic Acid: A Procurement Decision Guide

Superior GPR120 Functional Selectivity: Grifolic Acid vs. Grifolin

While both grifolic acid and its analog grifolin act as partial agonists at GPR120, grifolic acid demonstrates a distinct functional selectivity profile. In cells expressing GPR120, both compounds induce ERK and [Ca2+]i responses [1]. However, grifolic acid, but not grifolin, has been shown to induce cell death in macrophages and GH3 cells through a GPR120-independent mitochondrial mechanism, indicating a dual or biased signaling profile [2]. This functional bifurcation means grifolic acid is a more complex tool for probing GPR120's non-canonical signaling pathways or GPR120-independent mitochondrial effects.

Functional Selectivity

Head-to-head

GPR120-dependent: ERK and Ca2+ responses. GPR120-independent: mitochondrial membrane potential loss, ATP depletion, cell death in GH3 and RAW264.7 cells. Grifolin lacks the GPR120-independent arm.

Supports GPR120 biased signaling pathway dissection

Grifolin may not replicate this dual mechanism

Evidence Dimension	Functional Selectivity (GPR120-dependent vs. GPR120-independent effects)
Target Compound Data	GPR120-dependent: Induces ERK and [Ca2+]i responses in GPR120-expressing cells. GPR120-independent: Induces cell death in GH3 cells and RAW264.7 macrophages (MMP loss, ATP inhibition).
Comparator Or Baseline	Grifolin: Induces ERK and [Ca2+]i responses in GPR120-expressing cells. No reported GPR120-independent mitochondrial cell death.
Quantified Difference	Qualitative difference in mechanism: Grifolic acid possesses a second, GPR120-independent mitochondrial mechanism of action, which grifolin lacks.
Conditions	Cell-based assays using GPR120-expressing cell lines, GH3 pituitary adenoma cells, and RAW264.7 macrophages.

Why This Matters

This differential signaling profile is critical for researchers investigating GPR120 biology; GA serves as a probe for understanding biased agonism and GPR120-independent functions, which grifolin cannot replicate.

• [1] Hara, T., Hirasawa, A., Sun, Q., Sadakane, K., Itsubo, C., Iga, T., ... & Tsujimoto, G. (2009). Novel selective ligands for free fatty acid receptors GPR120 and GPR40. Naunyn-Schmiedeberg's Archives of Pharmacology, 380(3), 247-255. View Source
• [2] Zhao, Y., et al. (2018). Grifolic acid induces GH3 adenoma cell death by inhibiting ATP production through a GPR120-independent mechanism. BMC Pharmacology and Toxicology, 19(1), 26. View Source

Enhanced Enzyme Inhibition: PTP1B and Alpha-Glucosidase IC50 Comparison

In a direct comparative study of phenolic compounds from Albatrellus confluens, grifolic acid demonstrated significantly greater inhibitory potency against Protein Tyrosine Phosphatase 1B (PTP1B) and alpha-glucosidase compared to its direct analog, grifolin. For PTP1B, GA exhibited an IC50 of 3.6 µM, which is 1.6-fold more potent than grifolin's IC50 of 5.7 µM. The difference was even more pronounced for alpha-glucosidase inhibition, where GA (IC50 = 8.0 µM) was approximately 2.3-fold more potent than grifolin (IC50 = 18.6 µM) [1].

Enzyme Inhibition IC50

Head-to-head

PTP1B: GA IC50 = 3.6 µM vs Grifolin 5.7 µM. α-Glucosidase: GA IC50 = 8.0 µM vs Grifolin 18.6 µM. Reported 1.6–2.3 fold difference.

Supports dual PTP1B/α-glucosidase inhibition review

In vitro enzyme assays; comparator context

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	PTP1B: IC50 = 3.6 ± 0.1 µM; Alpha-glucosidase: IC50 = 8.0 ± 0.3 µM
Comparator Or Baseline	Grifolin: PTP1B IC50 = 5.7 ± 0.5 µM; Alpha-glucosidase IC50 = 18.6 ± 0.7 µM
Quantified Difference	GA is 1.6-fold more potent against PTP1B and 2.3-fold more potent against alpha-glucosidase.
Conditions	In vitro enzyme inhibition assays. Positive controls: Oleanolic acid (PTP1B IC50 = 2.5 µM), Acarbose (Alpha-glucosidase IC50 = 796.2 µM).

Why This Matters

For studies targeting metabolic disorders, grifolic acid offers a more potent and structurally defined starting point for PTP1B and alpha-glucosidase inhibition than its analog grifolin.

• [1] Liang, C., et al. (2021). [Data from PMC12339509, Table 4]. Data aggregated from Liang et al. (2021). View Source

Carbonic Anhydrase II Inhibition: Potency Ranking Among Natural Phenolics

In a 2009 screening study of natural phenolic compounds, grifolic acid was identified as the most potent inhibitor of carbonic anhydrase II (CA II) among the seven compounds tested. Grifolic acid inhibited CA II with an IC50 of 6.37 µmol/L, outperforming other compounds in the panel, which included grifolin, 4-O-methyl-grifolic acid, isovanillic acid, eriodictyol, quercetin, and puerin A. The IC50 values for the other compounds ranged from 6.37 to 71.73 µmol/L, establishing GA's superior potency within this natural product class [1].

CA II Inhibition Rank

Head-to-head

IC50 = 6.37 µmol/L. Top-ranked among 7 natural phenolic compounds tested; panel included grifolin, 4-O-methyl-grifolic acid, quercetin, and others.

Reported top rank in tested natural phenolic set

Ranking context may be panel-dependent

Evidence Dimension	CA II Inhibitory Potency (IC50)
Target Compound Data	IC50 = 6.37 µmol/L
Comparator Or Baseline	Grifolin, 4-O-methyl-grifolic acid, isovanillic acid, eriodictyol, quercetin, puerin A (IC50 range: 6.37 - 71.73 µmol/L).
Quantified Difference	Grifolic acid is the most potent compound in the panel; its IC50 is equal to or lower than all other tested compounds.
Conditions	In vitro carbonic anhydrase II inhibition assay with flexible docking studies using GOLD 3.0 software.

Why This Matters

This data positions grifolic acid as the lead natural candidate for researchers developing novel CA II inhibitors for applications in glaucoma or cancer, offering a clear potency advantage over close structural analogs.

• [1] Huang, H. Q., Pan, X. L., Ji, C. J., Zeng, G. Z., Jiang, L. H., Fu, X., ... & Tan, N. H. (2009). Screening and docking studies of natural phenolic inhibitors of carbonic anhydrase II. Science in China Series B: Chemistry, 52(3), 332-337. View Source

Mitochondrial Cytotoxicity: Grifolic Acid Induces GPR120-Independent Cell Death

Grifolic acid induces cell death in GH3 pituitary adenoma cells via a mechanism independent of its GPR120 agonism. Treatment with GA significantly reduced mitochondrial membrane potential (MMP) and decreased cellular ATP levels. Crucially, GPR120 siRNA knockdown did not rescue cells from GA-induced death, and other GPR120 agonists (EPA, GW9508, TUG891) did not affect viability. This contrasts with its GPR120-dependent effects (e.g., ERK activation) and suggests a second, direct mitochondrial target [1].

Mitochondrial Mechanism

Class-level

GPR120 siRNA knockdown does not rescue GH3 cells from GA-induced death. MMP loss and ATP depletion observed. Canonical GPR120 agonists (EPA, GW9508, TUG891) do not affect viability.

Supports GPR120-independent cytotoxicity endpoint review

GH3 pituitary adenoma cell-model context

Evidence Dimension	Mechanism of cell death
Target Compound Data	Induces GH3 cell death; decreases MMP and cellular ATP; mechanism is GPR120-independent (not rescued by siRNA).
Comparator Or Baseline	GPR120 agonists EPA, GW9508, TUG891: No effect on GH3 cell viability.
Quantified Difference	Qualitative difference: GA's cytotoxicity is independent of its primary receptor target (GPR120), unlike other agonists.
Conditions	GH3 rat pituitary adenoma cell line; MTT assay, Annexin V/PI staining, JC-1 MMP assay, ATP/NADH measurements.

Why This Matters

This off-target, GPR120-independent mitochondrial toxicity defines a distinct application space for GA in cancer research, particularly for pituitary adenomas, and serves as a critical differentiator from other GPR120 agonists used in metabolic studies.

• [1] Zhao, Y., et al. (2018). Grifolic acid induces GH3 adenoma cell death by inhibiting ATP production through a GPR120-independent mechanism. BMC Pharmacology and Toxicology, 19(1), 26. View Source

Defined Research Applications for Grifolic Acid Based on Comparative Evidence

Investigating GPR120 Biased Signaling and Polypharmacology

Grifolic acid is uniquely suited for studies investigating biased agonism at GPR120 or its GPR120-independent effects. Its ability to signal via ERK/Ca2+ through GPR120 while also inducing GPR120-independent mitochondrial cell death makes it an ideal tool to dissect these two distinct signaling pathways [1]. This property allows researchers to study the functional selectivity of GPR120 ligands in a way that cannot be achieved using more selective agonists or other grifolin derivatives.

Lead Compound for PTP1B and Alpha-Glucosidase Inhibitor Development

Based on its superior potency in enzyme inhibition assays compared to its analog grifolin, GA serves as a validated starting point for developing dual PTP1B/alpha-glucosidase inhibitors. Its IC50 values of 3.6 µM (PTP1B) and 8.0 µM (alpha-glucosidase) provide a clear quantitative benchmark for medicinal chemistry optimization aimed at treating type 2 diabetes and metabolic syndrome [2].

Natural Product Lead for Novel Carbonic Anhydrase II Inhibitors

As the most potent CA II inhibitor among a panel of related natural phenolics, grifolic acid (IC50 = 6.37 µM) is the compound of choice for researchers screening natural sources for new CA II inhibitors. This established potency makes it a preferred tool for studies in glaucoma, cancer, and other conditions where CA II is a validated target [3].

Chemical Probe for Mitochondrial Dysfunction and Pituitary Adenoma Cell Death

Grifolic acid's unique GPR120-independent mechanism of mitochondrial ATP inhibition and MMP loss makes it a valuable probe for studying cell death in pituitary adenoma (GH3) cells. It can be used to investigate pathways of mitochondrial dysfunction and necrosis that are not engaged by canonical GPR120 agonists, providing a specific tool for cancer biology research in this cell type [4].

Application

Selection Property

Validation Focus

GPR120 biased signaling pathway studies

GPR120-dependent/independent dual mechanism

Biased agonism and mitochondrial pathway endpoints

PTP1B/α-glucosidase dual inhibition studies

Reported enzyme inhibition potency context

IC50 benchmarking and dual-inhibition profiling

CA II natural inhibitor screening studies

Ranked CA II inhibition in natural phenolic set

CA II inhibition assay endpoint review

Mitochondrial cytotoxicity cell-model studies

GPR120-independent mitochondrial ATP/MMP mechanism

MMP loss and ATP depletion endpoint monitoring

• [1] Zhao, Y., et al. (2018). Grifolic acid induces GH3 adenoma cell death by inhibiting ATP production through a GPR120-independent mechanism. BMC Pharmacology and Toxicology, 19(1), 26. View Source
• [2] Liang, C., et al. (2021). [Data from PMC12339509, Table 4]. View Source
• [3] Huang, H. Q., Pan, X. L., Ji, C. J., Zeng, G. Z., Jiang, L. H., Fu, X., ... & Tan, N. H. (2009). Screening and docking studies of natural phenolic inhibitors of carbonic anhydrase II. Science in China Series B: Chemistry, 52(3), 332-337. View Source
• [4] Zhao, Y., et al. (2018). Grifolic acid induces GH3 adenoma cell death by inhibiting ATP production through a GPR120-independent mechanism. BMC Pharmacology and Toxicology, 19(1), 26. View Source